Cas no 1517602-91-3 (5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole)
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1517602-91-3
- SCHEMBL9551450
- EN300-1703187
- 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole
- 4-pyrrolidin-3-yl-2H-triazole
- 1H-1,2,3-Triazole, 5-(3-pyrrolidinyl)-
-
- Inchi: 1S/C6H10N4/c1-2-7-3-5(1)6-4-8-10-9-6/h4-5,7H,1-3H2,(H,8,9,10)
- InChI Key: QOEJYIBQPHBARE-UHFFFAOYSA-N
- SMILES: N1CCC(C2C=NNN=2)C1
Computed Properties
- Exact Mass: 138.090546336g/mol
- Monoisotopic Mass: 138.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 53.6Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 332.7±30.0 °C(Predicted)
- pka: 8.56±0.70(Predicted)
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1703187-0.05g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 0.05g |
$245.0 | 2023-09-20 | |
| Enamine | EN300-1703187-0.1g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 0.1g |
$366.0 | 2023-09-20 | |
| Enamine | EN300-1703187-0.25g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 0.25g |
$524.0 | 2023-09-20 | |
| Enamine | EN300-1703187-0.5g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 0.5g |
$824.0 | 2023-09-20 | |
| Enamine | EN300-1703187-1.0g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 1g |
$1057.0 | 2023-06-04 | |
| Enamine | EN300-1703187-2.5g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 2.5g |
$2071.0 | 2023-09-20 | |
| Enamine | EN300-1703187-5.0g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 5g |
$3065.0 | 2023-06-04 | |
| Enamine | EN300-1703187-10.0g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 10g |
$4545.0 | 2023-06-04 | |
| Enamine | EN300-1703187-1g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 1g |
$1057.0 | 2023-09-20 | |
| Enamine | EN300-1703187-5g |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole |
1517602-91-3 | 95% | 5g |
$3065.0 | 2023-09-20 |
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole (CAS No. 1517602-91-3): A Versatile Heterocyclic Compound for Modern Research
The compound 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole (CAS No. 1517602-91-3) is an intriguing heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This unique structure combines the pyrrolidine and 1,2,3-triazole moieties, offering diverse applications in drug discovery, chemical biology, and advanced material development. Researchers are particularly interested in its potential as a bioisostere and molecular scaffold for designing novel therapeutic agents.
From a chemical perspective, 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole features a distinctive molecular architecture where the triazole ring serves as a robust linker while the pyrrolidine component provides spatial flexibility. This combination creates opportunities for hydrogen bonding and molecular recognition, making it valuable for medicinal chemistry applications. Current studies focus on its role in developing kinase inhibitors, CNS-targeting compounds, and antibacterial agents, addressing some of today's most pressing healthcare challenges.
The synthesis of 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This methodology aligns with current trends in green chemistry and atom economy, as researchers seek more efficient synthetic pathways. The compound's stability under physiological conditions and its ability to participate in bioorthogonal chemistry make it particularly valuable for bioconjugation applications and proteomics research.
In drug discovery, 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole has shown promise as a privileged structure for designing compounds with improved pharmacokinetic properties. Its balanced lipophilicity and hydrogen bonding capacity contribute to enhanced cell permeability and target engagement. Recent publications highlight its use in developing potential treatments for neurodegenerative diseases and metabolic disorders, addressing growing global health concerns.
The materials science community has also explored applications of 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole in creating functional polymers and smart materials. Its ability to form coordination complexes with various metals makes it interesting for catalysis applications and nanomaterial development. Researchers are investigating its potential in self-healing materials and stimuli-responsive systems, areas that align with current sustainability initiatives.
From a commercial perspective, the demand for 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole has been steadily increasing, particularly from contract research organizations and academic laboratories focused on fragment-based drug design. The compound's availability from specialized chemical suppliers in various purity grades supports its growing adoption in screening libraries and lead optimization programs.
Quality control of 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of modern research applications, particularly in high-throughput screening and structure-activity relationship studies.
Future research directions for 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole include exploring its potential in targeted drug delivery systems and theranostic applications. The compound's versatility positions it well for emerging fields like chemical biology and precision medicine, where researchers seek multifunctional molecules that can address complex biological challenges.
For researchers working with 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole, proper handling and storage recommendations include protection from moisture and storage under inert atmosphere when required. While not classified as hazardous under standard conditions, standard laboratory safety protocols should always be followed when handling any chemical substance.
The scientific literature continues to report novel applications for 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole, particularly in the development of selective enzyme inhibitors and allosteric modulators. Its structural features make it particularly valuable for addressing challenging targets in cancer research and infectious diseases, areas of intense global research focus.
As the field of heterocyclic chemistry advances, 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole stands out as a versatile building block with significant potential. Its combination of synthetic accessibility and functional diversity ensures its continued relevance in addressing current and future challenges in pharmaceutical development and materials innovation.
1517602-91-3 (5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)